3-(furan-2-ylmethyl)-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H19F3N2O2S2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 3-(furan-2-ylmethyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H19F3N2O2S2/c24-23(25,26)15-6-3-5-14(11-15)13-31-22-27-20-19(17-8-1-2-9-18(17)32-20)21(29)28(22)12-16-7-4-10-30-16/h3-7,10-11H,1-2,8-9,12-13H2
• InChI Key: UNGZZQHNROWLSC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)CC4=CC=CO4)SCC5=CC(=CC=C5)C(F)(F)F

Description

This compound belongs to the tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one class, a scaffold known for its diverse pharmacological activities, including antimicrobial, anticancer, and kinase-inhibitory properties . The core structure consists of a fused bicyclic system (thienopyrimidine) with a tetrahydrobenzene ring, enhancing rigidity and bioavailability. Key structural features include:

• Position 3: A furan-2-ylmethyl group, introducing a heteroaromatic ring that may influence solubility and binding interactions via hydrogen bonding or π-π stacking.
• Position 2: A [3-(trifluoromethyl)benzyl]sulfanyl group, where the electron-withdrawing trifluoromethyl (-CF₃) moiety enhances metabolic stability and lipophilicity, a common strategy in medicinal chemistry .

Biological Activity

The compound 3-(furan-2-ylmethyl)-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the existing literature on its pharmacological properties, mechanisms of action, and therapeutic applications.

Chemical Structure

The compound features a furan ring and a benzothieno-pyrimidine core, which are known to influence its biological activity. The trifluoromethyl group is particularly noteworthy due to its impact on lipophilicity and metabolic stability.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit promising anticancer properties. For instance, derivatives of furan have been identified as effective inhibitors in various cancer cell lines. A notable example includes the compound F8 , which has shown significant inhibitory activity against the main protease (Mpro) of SARS-CoV-2 with an IC50 value of 1.57 μM . This suggests that the structural motifs present in our compound may also confer similar anticancer effects.

Anti-inflammatory Properties

Furan derivatives have been explored for their anti-inflammatory effects. Research indicates that compounds linked to furan moieties exhibit significant anti-inflammatory activity in carrageenan-induced models . The incorporation of a sulfanyl group, as seen in our compound, may enhance this activity by modulating inflammatory pathways.

Enzyme Inhibition

The biological activity of 3-(furan-2-ylmethyl)-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one could also be linked to its potential as an enzyme inhibitor. Furan-based compounds have been shown to act as selective inhibitors of phosphoinositide 3-kinases (PI3K), which are critical in various cellular processes including cell growth and survival . This raises the possibility that our compound may similarly interact with key enzymatic targets.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The presence of the trifluoromethyl group has been associated with increased potency in related compounds. Modifications to the furan and benzothieno-pyrimidine structures can significantly alter binding affinities and biological outcomes. For example, studies on related furan derivatives indicate that specific substitutions can enhance selectivity and efficacy against targeted enzymes or receptors .

Case Studies

Compound Name	Biological Activity	IC50 Value (μM)	Reference
F8	Mpro Inhibitor	1.57
Furan Derivative X	Anti-inflammatory	10.76
Trifluoromethyl Compound Y	PI3K Inhibitor	0.30

Scientific Research Applications

• Anticancer Properties
  • Several studies have indicated that derivatives of compounds containing the benzothieno-pyrimidine core exhibit anticancer activities. For instance, related compounds have shown effectiveness against various cancer cell lines, including lung and breast cancer cells. The mechanism often involves the inhibition of key signaling pathways that promote cell proliferation and survival .
• Antimicrobial Activity
  • Compounds with similar structural motifs have demonstrated antimicrobial properties. The introduction of the furan and sulfanyl groups may enhance the compound's ability to disrupt microbial cell membranes or inhibit essential metabolic pathways .
• Anti-inflammatory Effects
  • Research indicates that related compounds can exhibit anti-inflammatory effects by inhibiting cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation and inflammation processes. This suggests potential applications in treating inflammatory diseases .

Drug Development

The unique structure of 3-(furan-2-ylmethyl)-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one makes it a candidate for further development into pharmaceutical agents. The trifluoromethyl group is particularly noteworthy for enhancing lipophilicity and metabolic stability, which are desirable traits in drug design.

Case Studies and Research Findings

Study	Focus	Findings
Aliabadi et al. (2020)	Anticancer Activity	Demonstrated good antiproliferative activity against A549 lung carcinoma cells; highlighted structure-activity relationships involving trifluoromethyl substitutions .
Hosseinzadeh et al. (2013)	Synthesis of Thiadiazole Derivatives	Reported enhanced anticancer activity upon substitution with trifluoromethyl groups; compounds showed significant effects against multiple cancer cell lines .
Chhajed et al. (2014)	Antimicrobial Studies	Related compounds exhibited potent antimicrobial activity; mechanisms involved disruption of bacterial cell wall synthesis .

Chemical Reactions Analysis

Reaction Mechanisms and Conditions

The synthesis requires precise control of reaction conditions to achieve high yields and purity.

Reaction Type	Key Reagents/Conditions	Purpose
Cyclization (Core Formation)	Acidic/basic catalysts, elevated temperatures	Form fused thieno-pyrimidine ring system
Substitution (Sulfanyl Group)	Thiols, benzyl halides, transition metal catalysts	Introduce trifluoromethylbenzylsulfanyl moiety
Alkylation (Furan Group)	Alkyl halides, nucleophilic aromatic substitution	Attach furan-2-ylmethyl substituent

The trifluoromethyl group enhances lipophilicity, potentially influencing biological activity.

Analytical Characterization

Structural confirmation and purity assessment rely on advanced techniques:

Technique	Key Findings
NMR spectroscopy	Identifies aromatic protons, sulfur-containing groups, and trifluoromethyl signals
Mass spectrometry	Confirms molecular weight (≈422.4 g/mol) and isotopic distribution
HPLC	Ensures >95% purity by separating intermediates and byproducts

Chemical Reactivity and Functional Groups

The compound participates in reactions typical of thieno-pyrimidines:

• Nucleophilic aromatic substitution : The electron-deficient pyrimidine ring may undergo substitution at specific positions.

• Sulfanyl group reactions : The -S- group can act as a leaving group or participate in redox chemistry.

• Furan ring reactivity : The furan moiety may undergo electrophilic addition or oxidation.

Biological Activity Implications

While direct data for this compound is limited, related thieno-pyrimidines exhibit:

• Anti-cancer activity : Inhibition of kinase targets (e.g., c-Met) .

• Anti-inflammatory effects : Modulation of cytokine pathways.

• Antimicrobial properties : Broad-spectrum activity against bacterial strains .

Further research is needed to correlate structural features (e.g., trifluoromethyl substitution) with specific biological targets .

Challenges and Considerations

• Yield optimization : Multi-step syntheses often require iterative condition refinement.

• Functional group compatibility : Protecting sensitive groups (e.g., furan) during harsh reaction conditions.

• Scalability : Process development for large-scale synthesis.

This compound exemplifies the interplay between molecular design and reactivity in medicinal chemistry, warranting deeper mechanistic studies to unlock its therapeutic potential.

Comparison with Similar Compounds

Comparison with Structural Analogs

The target compound is compared to analogs with modifications at Position 3 (R1) and Position 2 (R2) . Key differences in substituents, synthesis, and bioactivity are summarized below:

Table 1: Structural and Functional Comparison of Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one Derivatives

Compound ID	R1 Substituent	R2 Substituent	Molecular Weight (g/mol)	Key Biological Activity	Synthesis Method (Reference)
Target	Furan-2-ylmethyl	[3-(Trifluoromethyl)benzyl]	~424.4*	Not reported	Likely via cyclization or displacement
[1]	4-Methoxyphenyl	[3-(Trifluoromethyl)benzyl]	~476.5	Not reported	Cyclocondensation of thioureas
[3]	4-Methylphenyl	[3-(Trifluoromethyl)benzyl]	~460.5	Not reported	Similar to [1]
[5]	4-Methylphenyl	3-Fluorobenzyl	~444.4	Not reported	Alkylation of thiol intermediates
[14]	Oxadiazolylmethyl	Piperidinyl thioether	~502.6	VEGFR-2 inhibition (IC₅₀: 1.2 µM)	Coupling with chloroacetamides
[15]	Substituted amino	Mercapto	~350–400	Antimicrobial (MIC: 8–32 µg/mL)	Schiff base formation
[9]	Ethyl	2-(4-Fluorophenyl)-2-oxoethyl	402.5	Not reported	Diazotization and coupling

*Calculated based on formula C₂₂H₁₈F₃N₂O₂S₂.

Key Findings:

R1 Substituent Effects :

• Furan-2-ylmethyl (Target) : Compared to methoxyphenyl or methylphenyl groups, the furan ring may reduce steric bulk and enhance solubility due to its polar oxygen atom.
• 4-Methoxyphenyl ([1]) : The electron-donating methoxy group could improve binding to aromatic receptors but may reduce metabolic stability .

R2 Substituent Effects :

• [3-(Trifluoromethyl)benzyl] (Target, [1], [3]) : The -CF₃ group enhances lipophilicity and resistance to oxidative metabolism, critical for oral bioavailability .
• Fluorobenzyl ([5]) : Fluorine atoms improve membrane permeability and electrostatic interactions with targets .

Biological Activity: Antimicrobial Activity: Analogs with mercapto groups (e.g., [15]) showed MIC values of 8–32 µg/mL against S. aureus and E. coli, comparable to ampicillin .

Synthesis Trends :

• Most analogs are synthesized via cyclocondensation, alkylation, or coupling reactions. The target compound likely follows similar routes, substituting furan-2-ylmethyl chloride or bromide in displacement steps .

Q & A

Q. What are the standard synthetic routes for preparing this compound, and what key intermediates are involved?

The synthesis typically involves functionalizing a tetrahydrobenzothienopyrimidinone core. A common approach includes:

• Step 1 : Starting with a 4-chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivative (e.g., 4-chloro-2-phenyl analog) as the scaffold.
• Step 2 : Thiol substitution at the 2-position using reagents like 3-(trifluoromethyl)benzyl mercaptan under basic conditions (e.g., NaH/THF).
• Step 3 : Alkylation at the 3-position with furfuryl bromide or similar agents to introduce the furan-2-ylmethyl group. Yield optimization may require adjusting reaction time, temperature, or catalysts (e.g., Al amalgam for reductive steps) .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

• X-ray crystallography : Resolves absolute stereochemistry and confirms substituent orientations (e.g., mean C–C bond precision of 0.004 Å, R factor = 0.069) .
• NMR spectroscopy : Key for verifying substitution patterns (e.g., trifluoromethyl signals at ~110–120 ppm in $^{19}\text{F}$ NMR).
• Mass spectrometry (HRMS) : Validates molecular formula, particularly for complex heterocycles.
• HPLC : Assesses purity (>95% recommended for pharmacological studies) .

Advanced Research Questions

Q. How do structural modifications at the 2-sulfanyl and 3-furanmethyl positions influence bioactivity?

• 2-Sulfanyl group : Replacing the 3-(trifluoromethyl)benzyl group with aryl/alkyl thiols alters lipophilicity and target binding. For example:

• Aryl thiols (e.g., 4-fluorophenyl) enhance metabolic stability but may reduce solubility.
• Alkyl thiols (e.g., propyl) improve membrane permeability but lower affinity for hydrophobic binding pockets.
  • 3-Furanmethyl group : Substituting with pyridinylmethyl or benzyl groups modulates electron density and steric effects, impacting interactions with enzymes like cyclooxygenase (COX) or kinases .
    Data-driven example : Analogs with 3-(3-pyridinylmethyl) showed 2.5-fold higher COX-2 inhibition than furanmethyl derivatives in vitro .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Control for assay conditions : Variations in cell lines (e.g., RAW 264.7 vs. THP-1 for anti-inflammatory assays) or buffer pH can skew IC$_{50}$ values.
• Validate purity : Impurities from incomplete substitution (e.g., residual chloro intermediates) may produce false negatives/positives.
• Cross-reference structural analogs : Compare with pharmacologically validated derivatives like 3-amino-5-methyl-2-(arylthio) analogs, which show consistent analgesic activity across studies .

Q. What computational approaches predict binding affinity and mechanism of action?

• Molecular docking : Use software like AutoDock Vina to model interactions with targets (e.g., COX-2 or EGFR kinase). Focus on:

• Hydrogen bonding between the pyrimidinone core and catalytic residues.
• Hydrophobic contacts with the trifluoromethylbenzyl group.
  • MD simulations : Assess stability of ligand-target complexes over 100-ns trajectories to identify critical binding motifs.
  • QSAR models : Correlate substituent electronegativity (e.g., Hammett constants) with activity trends .

Methodological Considerations Table

Aspect	Recommended Approach	Key Evidence
Synthetic yield	Optimize via Al amalgam reduction in THF/water (70–80% yield achieved in analogous syntheses)
Bioactivity assays	Use LPS-induced TNF-α suppression in macrophages for anti-inflammatory profiling
Structural analysis	Employ single-crystal X-ray with Cu-Kα radiation (λ = 1.54178 Å) for high-resolution data
Computational tools	Combine docking (AutoDock Vina) and MD simulations (GROMACS) for mechanistic insights

Contradiction Analysis Example

Issue : Discrepancies in reported COX-2 inhibition potency for trifluoromethyl vs. methylsulfonyl derivatives.
Resolution :

• Hypothesis : Trifluoromethyl groups may enhance selectivity but reduce solubility, leading to variability in cell-based assays.
• Testing : Compare IC$_{50}$ values in cell-free (enzyme-based) vs. cell-based assays.
• Outcome : Cell-free assays show consistent potency, while cell-based data vary due to membrane permeability differences .